4-[4-(4-Methylphenyl)-1-phenylpyrazol-3-yl]morpholine

• IUPAC Name: 4-[4-(4-methylphenyl)-1-phenylpyrazol-3-yl]morpholine
• InChI: InChI=1S/C20H21N3O/c1-16-7-9-17(10-8-16)19-15-23(18-5-3-2-4-6-18)21-20(19)22-11-13-24-14-12-22/h2-10,15H,11-14H2,1H3
• InChI Key: JTMSUGQGATWXBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(N=C2N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

The compound “4-[4-(4-Methylphenyl)-1-phenylpyrazol-3-yl]morpholine” is a complex organic molecule that likely contains a pyrazole ring and a morpholine ring. Pyrazoles are heterocyclic compounds with a five-membered ring containing three carbon atoms and two nitrogen atoms. Morpholine is a common organic solvent used in chemical synthesis, which consists of a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Synthesis Analysis

While the specific synthesis pathway for “4-[4-(4-Methylphenyl)-1-phenylpyrazol-3-yl]morpholine” is not available, the synthesis of similar compounds often involves the reaction of appropriate precursors under specific conditions. For instance, pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors. The synthesis of piperazine derivatives, which are similar to morpholine, can involve cyclization of 1,2-diamine derivatives with sulfonium salts, among other methods.

Future Directions

The future directions for research on “4-[4-(4-Methylphenyl)-1-phenylpyrazol-3-yl]morpholine” could include further investigation into its synthesis, properties, and potential applications. Given the biological activity of many pyrazole derivatives, it may be of interest to explore the potential biological activity of this compound.